2-Fluoro-5-(3-trifluoromethoxyphenyl)phenol, 95%

• IUPAC Name: 2-fluoro-5-[3-(trifluoromethoxy)phenyl]phenol
• InChI: InChI=1S/C13H8F4O2/c14-11-5-4-9(7-12(11)18)8-2-1-3-10(6-8)19-13(15,16)17/h1-7,18H
• InChI Key: FOTUPRKHLWHZRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)C2=CC(=C(C=C2)F)O
• Molecular Formula: C13H8F4O2
• DSSTOX Substance ID: DTXSID90684515
• Molecular Weight: 272.19 g/mol
• CAS RN: 1261764-19-5

Description

2-Fluoro-5-(3-trifluoromethoxyphenyl)phenol, 95% (2F5TFPP) is a compound that has been widely studied due to its unique properties. It is a fluorinated phenol and has been used in a variety of scientific research applications, including drug discovery, biochemistry, and physiology.
Synthesis
2F5TFPP is synthesized using a two-step reaction. The first step involves the reaction of 2-fluoro-5-chlorophenol with 3-trifluoromethoxyphenylmagnesium bromide in the presence of a base, such as triethylamine or pyridine. The second step involves the reaction of the resulting intermediate with an acid, such as hydrochloric acid or sulfuric acid, to form the desired product. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the reaction components.

Scientific Research Applications

2-Fluoro-5-(3-trifluoromethoxyphenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used in drug discovery, as a ligand for the binding of small molecules, and as a tool for studying the structure and function of enzymes. It has also been used in biochemistry to study the structure of proteins and to study the mechanism of action of drugs. In addition, it has been used in physiology to study the effects of drugs and other compounds on the body.

Mechanism of Action

2-Fluoro-5-(3-trifluoromethoxyphenyl)phenol, 95% has been shown to bind to proteins and other molecules in the body, which can then lead to changes in the structure and function of the proteins or molecules. This can result in changes in the activity of enzymes and other proteins, as well as changes in the body's metabolism.
Biochemical and Physiological Effects
2-Fluoro-5-(3-trifluoromethoxyphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to bind to proteins and other molecules in the body, which can lead to changes in the structure and function of the proteins or molecules. This can result in changes in the activity of enzymes and other proteins, as well as changes in the body's metabolism. In addition, it has been shown to have an effect on the body's immune system, as well as its ability to fight off infections and diseases.

Advantages and Limitations for Lab Experiments

2-Fluoro-5-(3-trifluoromethoxyphenyl)phenol, 95% has several advantages and limitations for use in lab experiments. It is a relatively inexpensive compound and is easy to synthesize in a laboratory setting. Additionally, it is a stable compound and has a low toxicity profile. However, it is also a relatively weak compound and its effects may not be as pronounced as other compounds.

Future Directions

There are several potential future directions for research into 2-Fluoro-5-(3-trifluoromethoxyphenyl)phenol, 95%. One potential direction is to further study its mechanism of action and its effects on proteins and other molecules in the body. Additionally, further research could be done to study its effects on the body's immune system, as well as its ability to fight off infections and diseases. Finally, further research could be done to explore its potential applications in drug discovery and biochemistry.